Cas no 2005560-77-8 (4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine)
4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine
- EN300-1074881
- 4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine
- 2005560-77-8
-
- Inchi: 1S/C12H17NS2/c1-12(5-2-7-15-12)11-9-4-8-14-10(9)3-6-13-11/h4,8,11,13H,2-3,5-7H2,1H3
- InChI Key: UMIHSTLDIUJOHU-UHFFFAOYSA-N
- SMILES: S1CCCC1(C)C1C2C=CSC=2CCN1
Computed Properties
- Exact Mass: 239.08024189g/mol
- Monoisotopic Mass: 239.08024189g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 65.6Ų
4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1074881-0.05g |
4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine |
2005560-77-8 | 95% | 0.05g |
$888.0 | 2023-10-28 | |
| Enamine | EN300-1074881-0.1g |
4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine |
2005560-77-8 | 95% | 0.1g |
$930.0 | 2023-10-28 | |
| Enamine | EN300-1074881-0.25g |
4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine |
2005560-77-8 | 95% | 0.25g |
$972.0 | 2023-10-28 | |
| Enamine | EN300-1074881-0.5g |
4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine |
2005560-77-8 | 95% | 0.5g |
$1014.0 | 2023-10-28 | |
| Enamine | EN300-1074881-1.0g |
4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine |
2005560-77-8 | 1g |
$1286.0 | 2023-05-26 | ||
| Enamine | EN300-1074881-2.5g |
4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine |
2005560-77-8 | 95% | 2.5g |
$2071.0 | 2023-10-28 | |
| Enamine | EN300-1074881-5.0g |
4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine |
2005560-77-8 | 5g |
$3728.0 | 2023-05-26 | ||
| Enamine | EN300-1074881-10.0g |
4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine |
2005560-77-8 | 10g |
$5528.0 | 2023-05-26 | ||
| Enamine | EN300-1074881-1g |
4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine |
2005560-77-8 | 95% | 1g |
$1057.0 | 2023-10-28 | |
| Enamine | EN300-1074881-5g |
4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine |
2005560-77-8 | 95% | 5g |
$3065.0 | 2023-10-28 |
4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on 4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine
Professional Introduction to Compound with CAS No. 2005560-77-8 and Product Name: 4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine
The compound with the CAS number 2005560-77-8 and the product name 4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a fused thienopyridine core, has garnered considerable attention due to its unique structural and pharmacological properties. The presence of a methylthiolanyl substituent at the 4-position of the thienopyridine ring introduces a sulfur-rich moiety that can modulate various biological pathways, making it a promising candidate for drug discovery and development.
Recent research in medicinal chemistry has highlighted the potential of thienopyridine derivatives as scaffolds for novel therapeutic agents. The thieno[3,2-c]pyridine framework is particularly interesting because it combines the aromaticity of thiophene with the electron-deficient nature of pyridine, creating a versatile platform for further functionalization. The 4-(2-methylthiolan-2-yl) group not only enhances the compound's solubility and bioavailability but also introduces hydrogen bonding capabilities, which can be exploited in designing highly specific interactions with biological targets.
In the context of modern drug design, this compound has been investigated for its potential applications in treating neurological disorders. Studies have demonstrated that thienopyridine derivatives can interact with a variety of neurotransmitter receptors and ion channels. The sulfur atom in the methylthiolanyl group can form coordination bonds with metal ions, which is particularly relevant for compounds targeting metal-dependent enzymes and receptors. This property has opened up new avenues for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease, where metal dysregulation plays a critical role.
Moreover, the 4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine has shown promise in preclinical studies as an anti-inflammatory agent. Inflammatory processes are mediated by a complex interplay of signaling pathways involving various enzymes and cytokines. The compound's ability to modulate these pathways has been attributed to its interaction with sulfur-containing residues on key inflammatory proteins. This interaction can lead to the inhibition of pro-inflammatory cytokine production and the reduction of oxidative stress, thereby alleviating inflammation.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key step involves the coupling of a thieno[3,2-c]pyridine precursor with 2-methylthiolan-2-yl halide under palladium catalysis. This reaction is highly sensitive to oxygen and moisture, necessitating an inert atmosphere during synthesis. Advances in catalytic systems have improved the efficiency of this coupling reaction, making it more scalable for industrial applications.
From a computational chemistry perspective, density functional theory (DFT) calculations have been employed to study the electronic structure and reactivity of 4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine. These studies have revealed that the sulfur atom in the methylthiolanyl group is highly electrophilic due to its interaction with the electron-deficient pyridine ring. This electrophilicity makes it an excellent target for nucleophilic substitution reactions, allowing for further derivatization and customization of the compound's pharmacological profile.
The pharmacokinetic properties of this compound have also been extensively studied. In vitro assays have shown that it exhibits good oral bioavailability and rapid distribution throughout various tissues. The presence of polar functional groups enhances its solubility in both aqueous and lipid environments, facilitating its transport across biological membranes. Additionally, metabolic studies indicate that it undergoes minimal degradation in vivo, suggesting a long half-life and sustained therapeutic effects.
Future research directions include exploring the potential synergistic effects of combining this compound with other therapeutic agents. Combination therapy is often more effective than monotherapy in treating complex diseases due to its ability to target multiple pathways simultaneously. For instance, pairing 4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine with anti-inflammatory drugs could provide a more comprehensive treatment strategy for neurological disorders by addressing both neurodegeneration and inflammation.
In conclusion,4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine represents a significant advancement in pharmaceutical chemistry with diverse applications in drug discovery and development. Its unique structural features and pharmacological properties make it a promising candidate for treating neurological disorders and inflammation-related conditions. Continued research into its synthesis,pharmacokinetics,and mechanisms of action will further elucidate its therapeutic potential and pave the way for novel therapeutic interventions.
2005560-77-8 (4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)